2-(5-Fluoro-2-methoxypyridin-4-yl)ethan-1-ol

• Molecular Formula: C8H10FNO2
• Molecular Weight: 171.17 g/mol
• IUPAC Name: 2-(5-fluoro-2-methoxypyridin-4-yl)ethanol
• InChI: InChI=1S/C8H10FNO2/c1-12-8-4-6(2-3-11)7(9)5-10-8/h4-5,11H,2-3H2,1H3
• InChI Key: TWDOQOLBHWZIBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C(=C1)CCO)F

Description

2-(5-Fluoro-2-methoxypyridin-4-yl)ethan-1-ol is a pyridine-derived compound featuring a fluorine atom at the 5-position and a methoxy group at the 2-position of the pyridine ring, with an ethanolamine side chain at the 4-position. This structure combines electron-withdrawing (fluoro) and electron-donating (methoxy) substituents, which modulate the electronic properties of the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of fluorinated pyridines as starting materials, which are then subjected to various chemical reactions to introduce the desired functional groups .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of advanced fluorination techniques and efficient purification methods are crucial in the industrial production process .

Chemical Reactions Analysis

Types of Reactions

2-(5-Fluoro-2-methoxypyridin-4-yl)ethan-1-ol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH play a significant role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines .

Scientific Research Applications

2-(5-Fluoro-2-methoxypyridin-4-yl)ethan-1-ol has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(5-Fluoro-2-methoxypyridin-4-yl)ethan-1-ol involves its interaction with specific molecular targets and pathways. The presence of the fluorine atom and methoxy group can influence the compound’s reactivity and binding affinity to various biological targets. These interactions can modulate biochemical pathways and result in specific biological effects .

Comparison with Similar Compounds

(a) 2-(2-((3,4-Bis(benzyloxy)benzyl)amino)ethoxy)ethan-1-ol (YTK-A76)

• Structure: Contains a 3,4-bis(benzyloxy)benzyl group linked via an aminoethoxy chain to ethanolamine.
• Synthesis : Synthesized via reductive amination using sodium triacetoxyborohydride, yielding 39.1% .
• Key Differences : The bulky benzyloxy groups increase steric hindrance, reducing synthetic yield compared to simpler pyridine derivatives. The absence of fluorine limits electronic effects critical for target binding.

(b) 1-[2-(Trifluoromethyl)pyridin-4-yl]ethan-1-ol

• Structure : Features a trifluoromethyl (-CF₃) group at the 2-position of pyridine.
• Key Differences : The strong electron-withdrawing -CF₃ group enhances lipophilicity and metabolic stability compared to the fluoro-methoxy combination in the target compound .

Compounds with Heterocyclic Variations

(a) Hydroxychloroquine (HCQ)

• Structure: Quinoline core with a chloroquinoline-ethylaminoethanol side chain.
• Synthesis: Relies on C-N bond formation between amino alcohols and chloroquinoline derivatives, optimized for industrial scale .
• Fluorine in the target compound may improve selectivity for non-quinoline targets .

(b) 1-(5-(4-Amino-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)-4-fluoroindolin-1-yl)-2-(5-methoxypyridin-2-yl)ethan-1-one

• Structure : Integrates a pyrrolopyrimidine-indole scaffold with a methoxypyridinyl-acetyl group.
• Synthesis : Achieved 78% yield via coupling reactions, highlighting efficiency in complex heterocyclic systems .

Substituent-Driven Comparisons

(a) 2-(4-Bromo-2-methoxyphenyl)ethan-1-ol

• Structure : Bromine at the 4-position of a methoxyphenyl ring.

(b) Azopyridine-Terminated Polymers

• Structure : Azopyridine groups linked to poly(N-isopropylacrylamide).
• Synthesis : Uses DCC-mediated coupling, emphasizing photoresponsive applications .
• Key Differences : The azo group enables light-sensitive behavior, absent in the target compound.